Cas no 846591-02-4 (N-(4-ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: N-(4-ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 846591-02-4
• MF: C₁₈H₂₁NOS
• MW: 299.430443525314
• CID: 6542047
• Update Time: 2025-06-07

N-(4-ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, N-(4-ethylphenyl)-4,5,6,7-tetrahydro-6-methyl-

• Inchi： 1S/C18H21NOS/c1-3-13-5-7-14(8-6-13)19-18(20)16-11-21-17-10-12(2)4-9-15(16)17/h5-8,11-12H,3-4,9-10H2,1-2H3,(H,19,20)
• InChI Key： HNEMDFWSNCQLRU-UHFFFAOYSA-N
• SMILES： C12CC(C)CCC=1C(C(NC1=CC=C(CC)C=C1)=O)=CS2

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 397.7±42.0 °C(Predicted)
• pka: 13.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

N-(4-Ethylphenyl)-6-Methyl-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide (CAS No. 846591-02-4): A Comprehensive Overview

N-(4-Ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 846591-02-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiophenes, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular formula of N-(4-ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is C₁₈H₂₁NSO, with a molecular weight of 303.42 g/mol. The compound features a benzothiophene core with a substituted amide group attached to the 3-position. The presence of the ethylphenyl and methyl groups imparts unique structural characteristics that influence its chemical and biological properties.

The benzothiophene scaffold is known for its stability and ability to form hydrogen bonds, which are crucial for its interactions with biological targets. The amide functionality provides additional opportunities for hydrogen bonding and can influence the compound's solubility and bioavailability. These structural features make N-(4-ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide an attractive candidate for various pharmaceutical applications.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied in the literature. One common approach involves the reaction of 6-methyl-4,5,6,7-tetrahydrobenzothiophene-3-carboxylic acid with 4-ethylaniline in the presence of a coupling reagent such as EDC (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide) and HOBt (1-hydroxybenzotriazole). This method ensures high yields and purity of the final product.

Another synthetic route involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This approach has been shown to be particularly effective in producing high-purity compounds with minimal side products. The choice of synthetic method often depends on the specific requirements of the research or industrial application.

Biological Properties

N-(4-Ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been investigated for its potential therapeutic applications due to its unique biological properties. One area of significant interest is its anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

In addition to its anti-inflammatory effects, N-(4-Ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has demonstrated promising neuroprotective properties. Research has indicated that it can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating signaling pathways involved in cell survival.

Clinical Applications and Research Advancements

The potential clinical applications of N-(4-Ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide are being actively explored in various preclinical studies. One notable area is its use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can improve cognitive function and reduce neuroinflammation in animal models.

In cancer research, N-(4-Ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been evaluated for its antitumor properties. Studies have demonstrated its ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines. These findings suggest that this compound may have potential as a novel therapeutic agent for cancer treatment.

Conclusion

N-(4-Ethylphenyl)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No. 846591-02-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds significant promise for addressing unmet medical needs.